[1-(4-Chloro-3-pyrrol-1-ylphenyl)ethylideneamino]urea

• Molecular Formula: C13H13ClN4O
• Molecular Weight: 276.72 g/mol
• IUPAC Name: [1-(4-chloro-3-pyrrol-1-ylphenyl)ethylideneamino]urea
• InChI: InChI=1S/C13H13ClN4O/c1-9(16-17-13(15)19)10-4-5-11(14)12(8-10)18-6-2-3-7-18/h2-8H,1H3,(H3,15,17,19)
• InChI Key: LJPBPZVMXOSHCQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=NNC(=O)N)C1=CC(=C(C=C1)Cl)N2C=CC=C2

Description

NSC338564 is a compound with the chemical structure C₃₈H₄₀N₁₀. It acts as an inhibitor of nucleophosmin (NPM), disrupting oligomer formation and inducing apoptosis. NPM is a multifunctional protein involved in various cellular processes, including ribosome biogenesis, DNA repair, and cell cycle regulation .

Chemical Reactions Analysis

NSC338564 undergoes various reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions are not explicitly documented. further research could provide insights into the specific reactions and major products formed.

Scientific Research Applications

NSC338564 has been studied extensively in cancer researchResearchers have investigated its cytotoxicity, apoptosis-inducing properties, and impact on p53 concentration . Additional studies may reveal broader applications in other fields.

Mechanism of Action

The compound’s mechanism of action involves binding to NPM and disrupting NPM oligomer formation. This disruption leads to apoptosis in cancer cells. The molecular targets and pathways involved remain an active area of investigation.

Comparison with Similar Compounds

While NSC338564’s uniqueness is highlighted in the literature, direct comparisons with similar compounds are scarce. Further exploration could identify related molecules and elucidate their distinct features.